(3,5-Diethoxy-4-methoxy-phenyl)-methanol

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: (3,5-diethoxy-4-methoxyphenyl)methanol
• InChI: InChI=1S/C12H18O4/c1-4-15-10-6-9(8-13)7-11(16-5-2)12(10)14-3/h6-7,13H,4-5,8H2,1-3H3
• InChI Key: BOVQMVKKJOYTNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OC)OCC)CO

Description

(3,5-Diethoxy-4-methoxy-phenyl)-methanol is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-diethoxy-4-methoxy-benzoic acid methyl ester (0.34 g, 1.34 mmol, 1.0 equiv; prepared as described in EP 0 419 905 B1, Eisai Co.) in anhydrous THF (5 mL) was added lithium aluminium hydride (0.15 g, 4.01 mmol, 3.0 equiv) and the reaction mixture stirred at rt for 4 h. The crude reaction mixture was filtered over Hyflo Super Cel, the filtrate extracted with diethyl ether (3×50 mL) and the combined organic phases dried over MgSO4 providing 0.26 g (86%) of the title compound. 1H NMR (300 MHz, CDCl3): δ 1.36 (t, J=7.0 Hz, 6H), 3.77 (s, 3H), 4.02 (q, J=7.0 Hz, 4H), 4.53 (s, 2H), 6.51 (s, 2H). MS (EI): 227.3 [M]+.